N-[3-(3,4-difluorophenyl)isoxazol-5-yl]-2-(4-fluorophenoxy)acetamide

• Molecular Formula: C17H11F3N2O3
• Molecular Weight: 348.28 g/mol
• IUPAC Name: N-[3-(3,4-difluorophenyl)-1,2-oxazol-5-yl]-2-(4-fluorophenoxy)acetamide
• InChI: InChI=1S/C17H11F3N2O3/c18-11-2-4-12(5-3-11)24-9-16(23)21-17-8-15(22-25-17)10-1-6-13(19)14(20)7-10/h1-8H,9H2,(H,21,23)
• InChI Key: KNIQRWIUFXNIDX-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1OCC(=O)NC2=CC(=NO2)C3=CC(=C(C=C3)F)F)F

Description

N-[3-(3,4-difluorophenyl)isoxazol-5-yl]-2-(4-fluorophenoxy)acetamide, also known as DFI-1, is a small molecule drug that has been studied for its potential therapeutic applications in various diseases. It belongs to the family of isoxazole compounds and has been found to exhibit promising results in preclinical studies.

Mechanism of Action

The exact mechanism of action of N-[3-(3,4-difluorophenyl)isoxazol-5-yl]-2-(4-fluorophenoxy)acetamide is not fully understood. However, it has been proposed that N-[3-(3,4-difluorophenyl)isoxazol-5-yl]-2-(4-fluorophenoxy)acetamide may exert its effects through the inhibition of various signaling pathways such as NF-κB, STAT3, and PI3K/Akt/mTOR. These pathways are known to play a critical role in the regulation of cell survival, proliferation, and inflammation.
Biochemical and Physiological Effects:
N-[3-(3,4-difluorophenyl)isoxazol-5-yl]-2-(4-fluorophenoxy)acetamide has been found to exhibit potent anti-inflammatory and anti-tumor effects in preclinical studies. It has also been shown to inhibit the growth of cancer cells and induce apoptosis. In addition, N-[3-(3,4-difluorophenyl)isoxazol-5-yl]-2-(4-fluorophenoxy)acetamide has been found to modulate various cellular processes such as the cell cycle, DNA damage response, and autophagy.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[3-(3,4-difluorophenyl)isoxazol-5-yl]-2-(4-fluorophenoxy)acetamide is its ability to selectively target specific signaling pathways that are involved in disease progression. This makes it a promising drug candidate for the treatment of various diseases. However, one of the limitations of N-[3-(3,4-difluorophenyl)isoxazol-5-yl]-2-(4-fluorophenoxy)acetamide is its low solubility in water, which may limit its bioavailability and efficacy.

Future Directions

There are several future directions for the research and development of N-[3-(3,4-difluorophenyl)isoxazol-5-yl]-2-(4-fluorophenoxy)acetamide. One of the potential applications of N-[3-(3,4-difluorophenyl)isoxazol-5-yl]-2-(4-fluorophenoxy)acetamide is in the treatment of neurodegenerative disorders such as Alzheimer's disease. N-[3-(3,4-difluorophenyl)isoxazol-5-yl]-2-(4-fluorophenoxy)acetamide has been found to exhibit neuroprotective effects in preclinical studies, and further research is needed to explore its potential therapeutic applications in this area.
Another future direction for the research of N-[3-(3,4-difluorophenyl)isoxazol-5-yl]-2-(4-fluorophenoxy)acetamide is in the development of novel drug delivery systems. The low solubility of N-[3-(3,4-difluorophenyl)isoxazol-5-yl]-2-(4-fluorophenoxy)acetamide in water may limit its bioavailability and efficacy. Therefore, the development of novel drug delivery systems such as nanoparticles and liposomes may enhance the delivery of N-[3-(3,4-difluorophenyl)isoxazol-5-yl]-2-(4-fluorophenoxy)acetamide to target tissues and improve its therapeutic efficacy.
Conclusion:
In conclusion, N-[3-(3,4-difluorophenyl)isoxazol-5-yl]-2-(4-fluorophenoxy)acetamide is a promising drug candidate that has been studied for its potential therapeutic applications in various diseases. Its ability to selectively target specific signaling pathways makes it a promising drug candidate for the treatment of various diseases. Further research is needed to explore its potential therapeutic applications and to develop novel drug delivery systems to enhance its bioavailability and efficacy.

Synthesis Methods

The synthesis of N-[3-(3,4-difluorophenyl)isoxazol-5-yl]-2-(4-fluorophenoxy)acetamide involves a multi-step process that starts with the reaction of 3,4-difluorobenzaldehyde with hydroxylamine hydrochloride to form 3,4-difluoro-5-hydroxybenzaldehyde. This is followed by a cyclization reaction with acetic anhydride to form 3-(3,4-difluorophenyl)isoxazol-5-ol. The final step involves the reaction of 3-(3,4-difluorophenyl)isoxazol-5-ol with 4-fluorophenoxyacetic acid to form N-[3-(3,4-difluorophenyl)isoxazol-5-yl]-2-(4-fluorophenoxy)acetamide.

Scientific Research Applications

N-[3-(3,4-difluorophenyl)isoxazol-5-yl]-2-(4-fluorophenoxy)acetamide has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. In preclinical studies, N-[3-(3,4-difluorophenyl)isoxazol-5-yl]-2-(4-fluorophenoxy)acetamide has been found to exhibit potent anti-inflammatory and anti-tumor effects. It has also been shown to inhibit the growth of cancer cells and induce apoptosis.